![molecular formula C7H11NO3 B1345593 Methyl 4-oxopiperidine-1-carboxylate CAS No. 29976-54-3](/img/structure/B1345593.png)
Methyl 4-oxopiperidine-1-carboxylate
Overview
Description
“Methyl 4-oxopiperidine-1-carboxylate” is a chemical compound with the CAS Number: 29976-54-3 . It has a molecular weight of 157.17 . The compound is a liquid in its physical form .
Synthesis Analysis
The synthesis of “this compound” has been studied in the context of creating pharmaceutical intermediates . The compound is a key intermediate in the synthesis of new generation, highly active narcotic analgesics, such as remifintanil, as well as the novel classes of fentanyl analogues .Molecular Structure Analysis
The IUPAC name of the compound is methyl 4-oxo-1-piperidinecarboxylate . The Inchi Code is 1S/C7H11NO3/c1-11-7(10)8-4-2-6(9)3-5-8/h2-5H2,1H3 .Chemical Reactions Analysis
The compound has been used in various chemical reactions, particularly in the synthesis of pharmaceutical intermediates . For instance, it has been used in the synthesis of new generation, highly active narcotic analgesics, such as remifintanil, as well as the novel classes of fentanyl analogues .Physical And Chemical Properties Analysis
“this compound” is a liquid in its physical form . It has a molecular weight of 157.17 .Scientific Research Applications
Asymmetric Synthesis and Enantioselective Catalysis
One area of research focuses on the enantioselective benzylation of methyl 4-oxo-3-piperidinecarboxylate, demonstrating its utility in preparing biologically active compounds with a chiral 3-benzylpiperidine backbone through phase-transfer catalysis. This method emphasizes the use of inexpensive materials, mild reaction conditions, and moderate enantioselectivity, showcasing the compound's relevance in creating chiral molecules for pharmaceutical applications (Wang et al., 2018).
Novel Synthetic Routes and Chemical Transformations
Another key application involves the synthesis and study of 3-azabicyclo[3.3.1]nonane derivatives from methyl (ethyl) 1-benzyl-4-oxopiperidine-3-carboxylates. This research highlights stereochemical insights and further transformations, contributing to a broader understanding of piperidine derivatives' synthetic versatility (Vafina et al., 2003).
Intermediate in Pharmaceutical Synthesis
Research on tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate showcases its importance as an intermediate in synthesizing novel protein kinase inhibitors, such as CP-690550. An efficient synthesis approach demonstrates the advantages of using this compound for industrial-scale pharmaceutical applications, highlighting its role in producing significant medical therapies (Chen Xin-zhi, 2011).
In Vitro Biological Activity
The in vitro screening of methylated 4-oxypiperidine derivatives for inhibitory activity on protein synthesis reveals a direct correlation between the extent of methylation and inhibitory efficiency. Such studies offer insights into the biochemical potential of methyl 4-oxopiperidine-1-carboxylate derivatives for developing novel inhibitors with specific biological activities (Kuznetsov et al., 1986).
Mechanism of Action
Target of Action
Methyl 4-oxopiperidine-1-carboxylate is a heterocyclic building block . It is widely used in the design and synthesis of various drug molecules . .
Mode of Action
As a building block, it is likely to interact with its targets through its carbonyl group and adjacent methylene group, which can undergo various organic reactions .
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust and contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator .
Future Directions
“Methyl 4-oxopiperidine-1-carboxylate” is a key intermediate in the synthesis of new generation, highly active narcotic analgesics, such as remifintanil, as well as the novel classes of fentanyl analogues . This suggests that the compound could play a significant role in the development of new pain management drugs in the future .
Properties
IUPAC Name |
methyl 4-oxopiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-11-7(10)8-4-2-6(9)3-5-8/h2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOEOMWYFJBSYSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)N1CCC(=O)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00184071 | |
Record name | Methyl 4-oxopiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00184071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
29976-54-3 | |
Record name | 1-Piperidinecarboxylic acid, 4-oxo-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29976-54-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-oxopiperidine-1-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029976543 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 4-oxopiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00184071 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 4-oxopiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.426 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is methyl 4-oxopiperidine-1-carboxylate used to generate diverse chemical structures for drug discovery?
A1: this compound serves as a starting point for creating diverse spiropiperidine scaffolds, which are of interest in medicinal chemistry, particularly for targeting enzymes like BACE. The research paper highlights a synthetic route starting from the chiral compound (S)-methyl 2-methyl-4-oxopiperidine-1-carboxylate. The inclusion of the methyl group at the 2-position allows for diastereoselective control during a key Overman rearrangement reaction. [] This reaction is crucial for setting the desired stereochemistry at a specific quaternary center within the target molecule. [] Following the Overman rearrangement, a ring-closing metathesis reaction using a Grubbs catalyst is employed to form a five-membered ring, generating either an α,β-unsaturated lactam or sultam, depending on the specific reagents used. [] Importantly, the researchers demonstrate the versatility of this approach by incorporating various substituents on the lactam/sultam ring and further modifying the amine and amide nitrogen atoms. This late-stage functionalization is highly advantageous as it enables the rapid generation of diverse analogs for structure-activity relationship (SAR) studies. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.